Cas no 2171701-25-8 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4,4-dimethylpentanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4,4-dimethylpentanoic acid
• CAS No: 2171701-25-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6379302
• PubChem ID: 165544608
• Update Time: 2025-10-28

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4,4-dimethylpentanoic acid
• EN300-1491648
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}-4,4-dimethylpentanoic acid
• 2171701-25-8

• Inchi： 1S/C26H32N2O5/c1-16(23(29)27-14-17(24(30)31)13-26(2,3)4)28-25(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22H,13-15H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： SWCBZFGJOZUXII-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(NCC(C(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4,4-dimethylpentanoic acid

Comprehensive Guide to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4,4-dimethylpentanoic acid (CAS No. 2171701-25-8)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4,4-dimethylpentanoic acid (CAS No. 2171701-25-8) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a crucial role in solid-phase peptide synthesis (SPPS), a technique that has gained significant attention due to its applications in drug discovery and biotechnology. The Fmoc group in this molecule serves as a protective group for amines, ensuring selective reactions during peptide chain assembly.

The molecular structure of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4,4-dimethylpentanoic acid features a unique combination of a bulky tert-butyl group and an Fmoc-protected amino acid moiety. This structural characteristic makes it particularly valuable for introducing steric hindrance in peptide sequences, a property increasingly sought after in the development of stable therapeutic peptides. Researchers are actively exploring such modified amino acids to address challenges in peptide drug stability and bioavailability, topics that frequently appear in recent scientific literature and conference discussions.

In the context of current trends in peptide-based therapeutics, this compound has attracted attention for its potential in creating peptide-drug conjugates. The pharmaceutical industry's growing interest in targeted drug delivery systems has led to increased searches for specialized building blocks like CAS 2171701-25-8. Its application extends to the development of PROTACs (Proteolysis Targeting Chimeras), a hot topic in drug discovery circles, where modified amino acids are essential for creating effective protein degraders.

The synthesis and handling of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4,4-dimethylpentanoic acid require specific conditions to maintain its stability. The compound is typically stored at low temperatures (2-8°C) in anhydrous environments to prevent decomposition of the Fmoc protecting group. This storage requirement aligns with common laboratory practices for Fmoc-amino acid derivatives, a point frequently emphasized in technical forums and supplier guidelines.

Analytical characterization of this compound typically involves HPLC, mass spectrometry, and NMR spectroscopy, techniques that are standard in modern peptide chemistry but remain topics of frequent discussion in research communities. The quality control parameters for CAS 2171701-25-8 are particularly stringent due to its application in pharmaceutical synthesis, where purity requirements often exceed 98%.

Market dynamics for specialized amino acid derivatives like 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4,4-dimethylpentanoic acid show steady growth, driven by expanding research in bioconjugation and peptide therapeutics. Industry reports indicate increasing demand for such building blocks, particularly from contract research organizations and academic institutions engaged in cutting-edge drug discovery projects.

From a regulatory perspective, this compound falls under standard laboratory chemicals without special restrictions, making it accessible for research purposes worldwide. However, researchers should always consult current chemical safety data sheets and follow institutional guidelines when working with any synthetic intermediates.

The future applications of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4,4-dimethylpentanoic acid may expand into areas like peptide nanomaterials and diagnostic probes, fields that are generating significant interest in both academic and industrial settings. Its unique structural features position it as a versatile tool for chemists exploring the boundaries of peptide-based technologies.

For researchers sourcing this material, key considerations include supplier reliability, batch-to-batch consistency, and technical support availability. These factors are increasingly important as the demand for high-quality Fmoc-amino acid derivatives grows in parallel with advances in peptide science and technology.